Cas no 2227911-19-3 ((1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol)
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol
- EN300-1980018
- 2227911-19-3
-
- Inchi: 1S/C9H11ClO/c1-6-3-4-9(10)8(5-6)7(2)11/h3-5,7,11H,1-2H3/t7-/m1/s1
- InChI Key: AJSXCWSUXWKEEY-SSDOTTSWSA-N
- SMILES: ClC1=CC=C(C)C=C1[C@@H](C)O
Computed Properties
- Exact Mass: 170.0498427g/mol
- Monoisotopic Mass: 170.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1980018-0.05g |
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol |
2227911-19-3 | 0.05g |
$959.0 | 2023-09-16 | ||
| Enamine | EN300-1980018-0.1g |
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol |
2227911-19-3 | 0.1g |
$1005.0 | 2023-09-16 | ||
| Enamine | EN300-1980018-0.25g |
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol |
2227911-19-3 | 0.25g |
$1051.0 | 2023-09-16 | ||
| Enamine | EN300-1980018-0.5g |
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol |
2227911-19-3 | 0.5g |
$1097.0 | 2023-09-16 | ||
| Enamine | EN300-1980018-1.0g |
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol |
2227911-19-3 | 1g |
$1142.0 | 2023-06-01 | ||
| Enamine | EN300-1980018-2.5g |
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol |
2227911-19-3 | 2.5g |
$2240.0 | 2023-09-16 | ||
| Enamine | EN300-1980018-5.0g |
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol |
2227911-19-3 | 5g |
$3313.0 | 2023-06-01 | ||
| Enamine | EN300-1980018-10.0g |
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol |
2227911-19-3 | 10g |
$4914.0 | 2023-06-01 | ||
| Enamine | EN300-1980018-1g |
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol |
2227911-19-3 | 1g |
$1142.0 | 2023-09-16 | ||
| Enamine | EN300-1980018-5g |
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol |
2227911-19-3 | 5g |
$3313.0 | 2023-09-16 |
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol Related Literature
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on (1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol (CAS No. 2227911-19-3): A Comprehensive Overview
(1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol, identified by the CAS registry number 2227911-19-3, is a chiral organic compound with significant applications in the field of organic synthesis and pharmacology. This compound, characterized by its ethanolic functional group and a substituted phenyl ring, has garnered attention due to its unique chemical properties and potential biological activities. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and drug delivery systems.
The structure of (1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol comprises a benzene ring substituted with a chlorine atom at the 2-position and a methyl group at the 5-position, connected to an ethanol group via a single bond. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its pharmacokinetic properties and interactions with biological systems. This configuration ensures selective binding to specific receptors, making it a promising candidate for enantioselective drug design.
Recent research has focused on the synthesis and characterization of this compound, leveraging advanced techniques such as asymmetric catalysis and microwave-assisted synthesis. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. Furthermore, computational studies have provided insights into its molecular interactions, particularly its ability to form hydrogen bonds and π–π interactions, which are critical for its biological activity.
In terms of applications, (1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol has been explored as a potential lead compound in the development of anti-inflammatory and anti-cancer agents. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a novel therapeutic agent. Additionally, its role as an intermediate in the synthesis of more complex molecules has been extensively documented, highlighting its versatility in organic synthesis.
The synthesis of this compound involves a multi-step process that typically begins with the bromination of toluene derivatives, followed by substitution reactions to introduce the chlorine atom and ethanol group. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods, aligning with the principles of green chemistry.
From an environmental perspective, understanding the fate and transport of (1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in natural systems. However, further research is required to fully understand its ecological implications.
In conclusion, (1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol (CAS No. 2227911-19-3) represents a valuable compound with diverse applications in organic synthesis and pharmacology. Its unique chemical properties and stereochemistry make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new insights into its biological activity and synthetic potential, this compound is poised to play an increasingly important role in advancing modern medicine.
2227911-19-3 ((1R)-1-(2-chloro-5-methylphenyl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)